Cas no 2060028-61-5 (N-(3-formylphenyl)methyl-2-methoxyacetamide)

• Product Name: N-(3-formylphenyl)methyl-2-methoxyacetamide
• CAS No: 2060028-61-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD30500583
• CID: 5173493
• PubChem ID: 125456302
• Update Time: 2025-05-21

N-(3-formylphenyl)methyl-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(3-formylphenyl)methyl]-2-methoxy-
• N-(3-formylphenyl)methyl-2-methoxyacetamide

• MDL： MFCD30500583
• Inchi： 1S/C11H13NO3/c1-15-8-11(14)12-6-9-3-2-4-10(5-9)7-13/h2-5,7H,6,8H2,1H3,(H,12,14)
• InChI Key： HWGHFUXGVRYRBO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(C=O)=C1)(=O)COC

Additional information on N-(3-formylphenyl)methyl-2-methoxyacetamide

Introduction to N-(3-formylphenyl)methyl-2-methoxyacetamide (CAS No. 2060028-61-5)

N-(3-formylphenyl)methyl-2-methoxyacetamide (CAS No. 2060028-61-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the development of various therapeutic agents. The presence of both a formyl group and a methoxyacetyl moiety in its molecular structure endows it with versatile reactivity, enabling its application in diverse synthetic pathways.

The chemical structure of N-(3-formylphenyl)methyl-2-methoxyacetamide consists of a benzene ring substituted with a formyl group at the 3-position, connected to a methyl group via an amide bond. The amide functionality is further linked to a 2-methoxyacetyl group, which introduces additional reactivity and functionalization possibilities. This arrangement of functional groups makes the compound an attractive candidate for further derivatization and incorporation into more complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that possess both electrophilic and nucleophilic centers, as these features can facilitate multiple reaction pathways. N-(3-formylphenyl)methyl-2-methoxyacetamide fits this criterion well, as the formyl group can participate in condensation reactions with various nucleophiles, while the methoxyacetyl moiety can undergo hydrolysis or reduction to yield different functional groups. Such versatility is particularly valuable in drug discovery efforts where rapid and efficient synthesis of analogs is often required.

The compound's potential applications extend to the synthesis of biologically active molecules. For instance, the formyl group can be used to introduce cross-linking functionalities or to participate in Schiff base formation, which is a common strategy in medicinal chemistry for generating heterocyclic structures. Additionally, the methoxyacetyl group can be transformed into other derivatives such as esters or amides, broadening the scope of possible applications. These attributes make N-(3-formylphenyl)methyl-2-methoxyacetamide a versatile building block for constructing novel pharmacophores.

Recent studies have highlighted the importance of amide-based compounds in drug development due to their favorable pharmacokinetic properties and biological activity. The amide bond in N-(3-formylphenyl)methyl-2-methoxyacetamide contributes to its stability and solubility, making it suitable for further functionalization without significant degradation. Moreover, amides are known to exhibit good bioavailability and are frequently found in biologically active molecules, including approved drugs.

The synthesis of N-(3-formylphenyl)methyl-2-methoxyacetamide involves multi-step organic transformations that showcase modern synthetic methodologies. The process typically begins with the formylation of a phenyl derivative followed by acylation with a 2-methoxyacetyl chloride. This approach leverages palladium-catalyzed cross-coupling reactions for efficient construction of the aromatic ring system and subsequent functionalization steps to introduce the desired substituents. The use of advanced catalytic systems ensures high yields and selectivity, which are critical for industrial-scale production.

The compound's reactivity also makes it suitable for exploring new synthetic strategies. For example, it can be used as a precursor in the preparation of chiral auxiliaries or catalysts by introducing stereogenic centers through asymmetric transformations. Such methodologies are increasingly important in pharmaceutical research, where enantiopure compounds often exhibit enhanced biological activity and reduced side effects.

In conclusion, N-(3-formylphenyl)methyl-2-methoxyacetamide (CAS No. 2060028-61-5) is a multifunctional compound with broad applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it an invaluable intermediate for constructing complex molecular architectures and developing novel therapeutic agents. As research continues to uncover new synthetic pathways and biological applications, this compound is poised to play an increasingly significant role in drug discovery and development efforts worldwide.